(1-(2-fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine
Overview
Description
1-(2-Fluoroethyl)-3-(trifluoromethyl)-1H-pyrazol-5-yl)methanamine, or FFMP, is a novel compound of interest to the scientific community due to its unique properties and potential applications. FFMP is a member of the pyrazole family of heterocyclic compounds, and is characterized by its trifluoromethyl and fluoroethyl substituents on the pyrazole ring. FFMP has been studied in a variety of fields, including organic synthesis, medicinal chemistry, and materials science.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis Techniques : Ambient-temperature synthesis techniques have been developed for related pyrazole derivatives, demonstrating efficient production methods (Becerra, Cobo, & Castillo, 2021).
- Chemical Behavior : Studies on trifluoromethylazoles, which share similar structural components with the chemical , provide insights into the chemical behavior and potential applications of these compounds, particularly in pH measurement in biological media (Jones, Branch, Thompson, & Threadgill, 1996).
Potential Therapeutic Uses
- Antimicrobial Activity : Fluorine-containing pyrazole derivatives have been synthesized and evaluated for their antimicrobial activities, indicating potential applications in combating bacterial infections (Gadakh, Pandit, Rindhe, & Karale, 2010).
Material Science and Other Applications
- Mechanoluminescence : Research on Pt(II) complexes with pyrazole chelates, which include similar fluorine-substituted structures, highlights their mechanoluminescent properties, suggesting applications in OLEDs and other light-emitting technologies (Huang et al., 2013).
properties
IUPAC Name |
[2-(2-fluoroethyl)-5-(trifluoromethyl)pyrazol-3-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9F4N3/c8-1-2-14-5(4-12)3-6(13-14)7(9,10)11/h3H,1-2,4,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVSWGSPSMTXTHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N(N=C1C(F)(F)F)CCF)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9F4N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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